6-chloro-9-[2-(4-methoxyphenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one

• Molecular Formula: C22H22ClNO4
• Molecular Weight: 399.9 g/mol
• IUPAC Name: 6-chloro-9-[2-(4-methoxyphenyl)ethyl]-3,4-dimethyl-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-2-one
• InChI: InChI=1S/C22H22ClNO4/c1-13-14(2)22(25)28-20-17(13)10-19(23)21-18(20)11-24(12-27-21)9-8-15-4-6-16(26-3)7-5-15/h4-7,10H,8-9,11-12H2,1-3H3
• InChI Key: WAXOGUDXXZQMII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C3CN(COC3=C(C=C12)Cl)CCC4=CC=C(C=C4)OC)C

Description

This compound belongs to the chromeno-oxazinone class, characterized by a fused chromene-oxazinone scaffold. Key structural features include:

• 3,4-Dimethyl groups: Contribute to steric bulk and modulate solubility.
• 9-[2-(4-Methoxyphenyl)ethyl] side chain: Introduces aromaticity and methoxy-mediated polarity.

While direct experimental data for this compound are unavailable in the provided evidence, comparisons with structurally related analogs (e.g., from , and 5) allow inferences about its properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-chloro-9-[2-(4-methoxyphenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one typically involves multi-step organic reactions. One common synthetic route includes the following steps:

Formation of the Chromeno Core: The chromeno core can be synthesized through a cyclization reaction involving appropriate starting materials such as 4-methoxyphenylacetic acid and 3,4-dimethylphenol. The reaction is typically carried out in the presence of a strong acid catalyst under reflux conditions.

Introduction of the Chloro Group: The chloro group can be introduced via a chlorination reaction using reagents such as thionyl chloride or phosphorus pentachloride.

Formation of the Oxazinone Ring: The oxazinone ring is formed through a cyclization reaction involving the chromeno core and an appropriate amine derivative. This step often requires the use of a dehydrating agent such as phosphorus oxychloride.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated synthesis equipment can enhance the efficiency and yield of the production process. Additionally, optimization of reaction conditions, such as temperature, pressure, and solvent choice, is crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

6-chloro-9-[2-(4-methoxyphenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide to form corresponding oxidized derivatives.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride to yield reduced forms of the compound.

Substitution: The chloro group can be substituted with other functional groups through nucleophilic substitution reactions using reagents such as sodium methoxide or potassium cyanide.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium, chromium trioxide in acetic acid.

Reduction: Sodium borohydride in methanol, lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol, potassium cyanide in dimethyl sulfoxide.

Major Products Formed

Oxidation: Formation of oxidized derivatives with additional oxygen-containing functional groups.

Reduction: Formation of reduced derivatives with hydrogenated functional groups.

Substitution: Formation of substituted derivatives with new functional groups replacing the chloro group.

Scientific Research Applications

6-chloro-9-[2-(4-methoxyphenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one has a wide range of scientific research applications:

Chemistry: The compound is used as a building block in the synthesis of more complex organic molecules. It serves as a precursor for the development of new materials with unique properties.

Biology: The compound is studied for its potential biological activities, including antimicrobial, antiviral, and anticancer properties. It is used in the development of new pharmaceuticals and therapeutic agents.

Medicine: The compound is investigated for its potential use in drug discovery and development. It is explored for its ability to interact with specific molecular targets and pathways in the human body.

Industry: The compound is used in the production of specialty chemicals and materials. It is employed in the development of new polymers, coatings, and adhesives with enhanced properties.

Mechanism of Action

The mechanism of action of 6-chloro-9-[2-(4-methoxyphenyl)ethyl]-3,4-dimethyl-9,10-dihydro-2H,8H-chromeno[8,7-e][1,3]oxazin-2-one involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes, receptors, or other proteins, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context of use.

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

The following table summarizes key differences in substituents and core structures among analogs:

Compound Name / ID	Core Structure	Key Substituents	Melting Point (°C)	Spectral Features (IR/NMR/MS)
Target Compound	Chromeno-oxazinone	6-Cl; 3,4-diMe; 9-[2-(4-MeOPh)ethyl]	Not reported	Not available
4-(4-Methoxyphenyl)-9-(4-methylbenzyl)-... ()	Chromeno-oxazinone	4-MeOPh; 9-(4-MeBz)	Not reported	Not available
3-(3,4-Dimethoxyphenyl)-9-(4-hydroxybutyl)-2-(CF₃)-... ()	Chromeno-oxazinone	3,4-diMeOPh; 9-(hydroxybutyl); 2-CF₃	154–156	1H NMR: δ 7.5–6.8 (aromatic), δ 4.2 (OCH₂)
3-(4-Fluorophenyl)-9-(4-hydroxybutyl)-2-(CF₃)-... ()	Chromeno-oxazinone	4-FPh; 9-(hydroxybutyl); 2-CF₃	137–139	1H NMR: δ 7.4–6.9 (aromatic), δ 4.1 (OCH₂)
9-(4-Ethylphenyl)-4-methyl-... ()	Chromeno-oxazinone	9-(4-EtPh); 4-Me	Not reported	Not available

Key Observations:

Substituent Impact on Melting Points :

• Hydroxyalkyl chains (e.g., hydroxybutyl in ) correlate with higher melting points (154–166°C) due to hydrogen bonding .
• Fluorophenyl groups () reduce melting points (137–139°C), likely due to reduced polarity .
• The target compound’s chloro and methoxyphenylethyl groups may balance polarity and steric effects, suggesting a melting point intermediate to these ranges.

Spectral Trends :

• Trifluoromethyl (CF₃) groups () show distinct ¹⁹F NMR shifts (~δ -60 to -70 ppm), absent in the target compound .
• Methoxy groups (e.g., 4-MeOPh in ) produce characteristic ¹H NMR signals at δ ~3.8 ppm (OCH₃) .

The methoxyphenylethyl side chain (target) could mimic tyrosine residues in enzyme substrates, a feature absent in CF₃-bearing analogs () .

Stability and Reactivity

• Electron-Withdrawing Effects : The 6-Cl group in the target compound may increase oxidative stability compared to electron-donating groups (e.g., 4-MeOPh in ) .
• Tautomerization: notes tautomerization in hydroxyalkyl-substituted chromeno-oxazinones, a process less likely in the target compound due to its rigid methoxyphenylethyl chain .